Win 18446
Win 18446
WIN 18446 is a carboxamide that is 1,8-diaminooctane in which a hydrogen attached to each of the amino groups has been replaced by a dichloroacetyl group. Inhibitor of aldehyde dehydrogenase 1a2 (ALDH1a2). Inhibits the biosynthesis of retinoic acid from retinol in neonatal and adult murine testis. It down-regulates sex related genes in zebrafish. It has a role as an EC 1.2.1.3 [aldehyde dehydrogenase (NAD(+))] inhibitor. It is an organochlorine compound and a secondary carboxamide. It derives from a dichloroacetic acid and a 1,8-diaminooctane.
Brand Name:
Vulcanchem
CAS No.:
1477-57-2
VCID:
VC0122912
InChI:
InChI=1S/C12H20Cl4N2O2/c13-9(14)11(19)17-7-5-3-1-2-4-6-8-18-12(20)10(15)16/h9-10H,1-8H2,(H,17,19)(H,18,20)
SMILES:
C(CCCCNC(=O)C(Cl)Cl)CCCNC(=O)C(Cl)Cl
Molecular Formula:
C12H20Cl4N2O2
Molecular Weight:
366.1 g/mol
Win 18446
CAS No.: 1477-57-2
Reference Standards
VCID: VC0122912
Molecular Formula: C12H20Cl4N2O2
Molecular Weight: 366.1 g/mol
| CAS No. | 1477-57-2 |
|---|---|
| Product Name | Win 18446 |
| Molecular Formula | C12H20Cl4N2O2 |
| Molecular Weight | 366.1 g/mol |
| IUPAC Name | 2,2-dichloro-N-[8-[(2,2-dichloroacetyl)amino]octyl]acetamide |
| Standard InChI | InChI=1S/C12H20Cl4N2O2/c13-9(14)11(19)17-7-5-3-1-2-4-6-8-18-12(20)10(15)16/h9-10H,1-8H2,(H,17,19)(H,18,20) |
| Standard InChIKey | FAOMZVDZARKPFJ-UHFFFAOYSA-N |
| SMILES | C(CCCCNC(=O)C(Cl)Cl)CCCNC(=O)C(Cl)Cl |
| Canonical SMILES | C(CCCCNC(=O)C(Cl)Cl)CCCNC(=O)C(Cl)Cl |
| Appearance | Assay:≥98%A crystalline solid |
| Description | WIN 18446 is a carboxamide that is 1,8-diaminooctane in which a hydrogen attached to each of the amino groups has been replaced by a dichloroacetyl group. Inhibitor of aldehyde dehydrogenase 1a2 (ALDH1a2). Inhibits the biosynthesis of retinoic acid from retinol in neonatal and adult murine testis. It down-regulates sex related genes in zebrafish. It has a role as an EC 1.2.1.3 [aldehyde dehydrogenase (NAD(+))] inhibitor. It is an organochlorine compound and a secondary carboxamide. It derives from a dichloroacetic acid and a 1,8-diaminooctane. |
| Synonyms | N,N’-1,8-Octanediylbis[2,2-dichloroacetamide; Bis-Diamine; Fertilysin; Fertilysine; N,N’-Bis(dichloroacetyl)-1,8-diaminooctane; N,N’-Bis(dichloroacetyl)-1,8-octamethylenediamine; N,N’-Octamethylenebis(2,2-dichloroacetamide); NSC 59354; Win 18441; |
| PubChem Compound | 15134 |
| Last Modified | Nov 11 2021 |
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